Cas no 88008-05-3 (2,5-Cyclohexadiene-1,4-dione, 2,5-dimethyl-3-(2-oxo-2-phenylethyl)-)

88008-05-3 structure
Product name:2,5-Cyclohexadiene-1,4-dione, 2,5-dimethyl-3-(2-oxo-2-phenylethyl)-
2,5-Cyclohexadiene-1,4-dione, 2,5-dimethyl-3-(2-oxo-2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Cyclohexadiene-1,4-dione, 2,5-dimethyl-3-(2-oxo-2-phenylethyl)-
- 2,5-dimethyl-3-phenacylcyclohexa-2,5-diene-1,4-dione
- 2,5-Dimethyl-3-(2-oxo-2-phenylethyl)cyclohexa-2,5-diene-1,4-dione
- 88008-05-3
- DTXSID80831117
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- Inchi: InChI=1S/C16H14O3/c1-10-8-14(17)11(2)13(16(10)19)9-15(18)12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
- InChI Key: YRFQJZQCNSQEMU-UHFFFAOYSA-N
- SMILES: CC1=CC(=O)C(=C(C1=O)CC(=O)C2=CC=CC=C2)C
Computed Properties
- Exact Mass: 254.094294304g/mol
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.2Ų
2,5-Cyclohexadiene-1,4-dione, 2,5-dimethyl-3-(2-oxo-2-phenylethyl)- Related Literature
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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